Cas no 2229672-49-3 (3-6-(propan-2-yloxy)pyridin-2-ylprop-2-enal)

• Product Name: 3-6-(propan-2-yloxy)pyridin-2-ylprop-2-enal
• CAS No: 2229672-49-3
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 5935214
• PubChem ID: 165627154
• Update Time: 2025-06-13

3-6-(propan-2-yloxy)pyridin-2-ylprop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-6-(propan-2-yloxy)pyridin-2-ylprop-2-enal
• EN300-1770845
• 3-[6-(propan-2-yloxy)pyridin-2-yl]prop-2-enal
• 2229672-49-3

• Inchi： 1S/C11H13NO2/c1-9(2)14-11-7-3-5-10(12-11)6-4-8-13/h3-9H,1-2H3/b6-4+
• InChI Key： MIKMDRJBXMDZLD-GQCTYLIASA-N
• SMILES： O(C1C=CC=C(/C=C/C=O)N=1)C(C)C

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2Ų

Additional information on 3-6-(propan-2-yloxy)pyridin-2-ylprop-2-enal

Research Brief on 3-6-(propan-2-yloxy)pyridin-2-ylprop-2-enal (CAS: 2229672-49-3): Recent Advances and Applications

The compound 3-6-(propan-2-yloxy)pyridin-2-ylprop-2-enal (CAS: 2229672-49-3) has recently emerged as a promising candidate in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine and propenal functional groups, has garnered attention due to its potential applications in drug discovery and development. Recent studies have explored its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the context of kinase inhibitors and anti-inflammatory agents.

One of the key areas of interest is the compound's ability to act as a building block for the development of novel kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and autoimmune disorders. Researchers have demonstrated that derivatives of 3-6-(propan-2-yloxy)pyridin-2-ylprop-2-enal exhibit selective inhibition against specific kinase targets, offering a potential avenue for the development of targeted therapies. For instance, a recent study published in the Journal of Medicinal Chemistry highlighted its efficacy in modulating JAK-STAT signaling pathways, which are implicated in inflammatory diseases.

In addition to its role in kinase inhibition, 3-6-(propan-2-yloxy)pyridin-2-ylprop-2-enal has shown promise in the synthesis of anti-inflammatory compounds. Its structural features allow for facile modification, enabling the creation of derivatives with enhanced pharmacokinetic properties. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of derivatives that demonstrated significant anti-inflammatory activity in vitro and in vivo, with reduced cytotoxicity compared to existing therapeutics. These findings underscore the compound's potential as a scaffold for developing safer and more effective anti-inflammatory drugs.

The synthetic accessibility of 3-6-(propan-2-yloxy)pyridin-2-ylprop-2-enal further enhances its appeal as a research tool. Recent advancements in synthetic methodologies have enabled the efficient production of this compound and its derivatives, facilitating further exploration of its biological activities. For example, a novel catalytic approach using palladium-based catalysts has been reported to improve yield and selectivity, as detailed in a recent issue of Organic Letters. Such innovations are expected to accelerate the pace of research and development in this area.

Despite these promising developments, challenges remain in optimizing the compound's bioavailability and target specificity. Ongoing research is focused on addressing these limitations through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive progress in this field, with the ultimate goal of translating these findings into clinically viable therapeutics.

In conclusion, 3-6-(propan-2-yloxy)pyridin-2-ylprop-2-enal (CAS: 2229672-49-3) represents a valuable chemical entity with significant potential in drug discovery. Its versatility as a synthetic intermediate and its promising biological activities make it a focal point of current research. Continued investigation into its mechanisms of action and therapeutic applications will likely yield further insights and innovations in the coming years.